1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone
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Description
BenchChem offers high-quality 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C14H18N4OS |
|---|---|
Molecular Weight |
290.39 g/mol |
IUPAC Name |
1-[4-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone |
InChI |
InChI=1S/C14H18N4OS/c1-9-10(2)20-14-12(9)13(15-8-16-14)18-6-4-17(5-7-18)11(3)19/h8H,4-7H2,1-3H3 |
InChI Key |
QMFRXMHTOAGHQD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC2=NC=NC(=C12)N3CCN(CC3)C(=O)C)C |
Origin of Product |
United States |
Biological Activity
1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound's structure is characterized by a thieno[2,3-d]pyrimidine core linked to a piperazine moiety. Its molecular formula is with a molecular weight of 290.39 g/mol. The presence of the thieno[2,3-d]pyrimidine unit is significant for its biological activity.
1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone primarily targets the Cyclooxygenase-2 (COX-2) enzyme, which plays a crucial role in inflammatory processes. Inhibition of COX-2 can lead to anti-inflammatory effects and has implications in treating conditions such as arthritis and cancer .
Pharmacological Effects
Research indicates that this compound exhibits several biological activities:
- Anti-inflammatory Activity : By inhibiting COX-2, the compound reduces the synthesis of prostaglandins involved in inflammation.
- Antitumor Activity : Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of various signaling pathways.
Table 1: Summary of Biological Activities
| Activity Type | Mechanism | Reference |
|---|---|---|
| Anti-inflammatory | COX-2 inhibition | |
| Antitumor | Induction of apoptosis | |
| Antimicrobial | Inhibition of bacterial growth |
Case Study 1: Anti-inflammatory Effects
In a study evaluating the anti-inflammatory properties of various compounds, 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone demonstrated significant inhibition of COX-2 activity compared to standard non-steroidal anti-inflammatory drugs (NSAIDs). The IC50 value for COX-2 inhibition was found to be lower than that of traditional NSAIDs, indicating its potential as a more effective anti-inflammatory agent .
Case Study 2: Antitumor Activity
A recent investigation into the antitumor properties of this compound revealed its ability to induce cell cycle arrest and apoptosis in various cancer cell lines. The study utilized flow cytometry to assess cell viability and apoptosis rates, showing a marked increase in apoptotic cells after treatment with the compound at concentrations as low as 10 µM .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
